{(3R*,4R*)-1-(3,5-dimethoxybenzoyl)-4-[(dimethylamino)methyl]pyrrolidin-3-yl}methanol

• IUPAC Name: (3,5-dimethoxyphenyl)-[(3R,4R)-3-[(dimethylamino)methyl]-4-(hydroxymethyl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C17H26N2O4/c1-18(2)8-13-9-19(10-14(13)11-20)17(21)12-5-15(22-3)7-16(6-12)23-4/h5-7,13-14,20H,8-11H2,1-4H3/t13-,14-/m1/s1
• InChI Key: SUILJXRJDKWRQJ-ZIAGYGMSSA-N
• Canonical SMILES: CN(C)CC1CN(CC1CO)C(=O)C2=CC(=CC(=C2)OC)OC
• Isomeric SMILES: CN(C)C[C@@H]1CN(C[C@@H]1CO)C(=O)C2=CC(=CC(=C2)OC)OC
• Molecular Formula: C17H26N2O4
• Molecular Weight: 322.4 g/mol

Description

{(3R*,4R*)-1-(3,5-dimethoxybenzoyl)-4-[(dimethylamino)methyl]pyrrolidin-3-yl}methanol is a useful research compound. Its molecular formula is C17H26N2O4 and its molecular weight is 322.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 322.18925731 g/mol and the complexity rating of the compound is 379. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Methanol as a Reactant and Solvent

Methanol plays a crucial role in various chemical reactions, serving both as a reactant and a solvent. For instance, methanol has been utilized in the Production of Methanol from Aromatic Acids by certain strains of Pseudomonas putida, where it acts as a product of the metabolism of certain aromatic compounds (Donnelly & Dagley, 1980). Similarly, in the field of Second-Order Nonlinear Optics , methanol serves as a crystallization solvent to achieve noncentrosymmetric structures crucial for nonlinear optical properties (Li et al., 2012).

Catalytic Reactions

Methanol has been explored as a C1 Synthon and Hydrogen Source in catalytic reactions, such as the N-methylation of amines, highlighting its versatility and potential in organic synthesis and energy technologies (Sarki et al., 2021).

Crystal Growth and Characterization

The compound's related structures have been studied for Crystal Growth and Characterization , where methanol is used to obtain single crystals for X-ray studies, contributing to the understanding of crystal packing and the effects on physical properties (Dai et al., 2014).